Cas no 1247733-27-2 (3-(tert-butoxy)methylpyrrolidine)

• Product Name: 3-(tert-butoxy)methylpyrrolidine
• CAS No: 1247733-27-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6393337
• PubChem ID: 58365024
• Update Time: 2024-01-16

3-(tert-butoxy)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)methylpyrrolidine
• Pyrrolidine, 3-[(1,1-dimethylethoxy)methyl]-
• 3-(Tert-butoxymethyl)pyrrolidine
• EN300-1851302
• SCHEMBL12395690
• CS-0278987
• 3-[(tert-butoxy)methyl]pyrrolidine
• AKOS011656771
• 1247733-27-2

• Inchi： 1S/C9H19NO/c1-9(2,3)11-7-8-4-5-10-6-8/h8,10H,4-7H2,1-3H3
• InChI Key： SYADVNJMKHNDIL-UHFFFAOYSA-N
• SMILES： N1CCC(COC(C)(C)C)C1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.882±0.06 g/cm3(Predicted)
• Boiling Point: 197.1±13.0 °C(Predicted)
• pka: 10.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines